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Compound of Interest

Compound Name: 4-lodobenzenesulfonyl chloride

Cat. No.: B1203014

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling
protocols for 4-lodobenzenesulfonyl chloride (also known as pipsyl chloride). Adherence to
these guidelines is critical to ensure the safety of laboratory personnel and the integrity of
research activities.

Hazard Identification and Classification

4-lodobenzenesulfonyl chloride is a hazardous chemical that requires careful handling. The
primary hazards associated with this compound are its corrosive nature and potential for
respiratory irritation.[1] It is classified as causing severe skin burns and serious eye damage.[1]

[2131[4]

GHS Hazard Classification:

Hazard Class Category
Skin Corrosion/Irritation Category 1B[1]
Serious Eye Damage/Eye Irritation Category 1[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Corrosive to metals May be corrosive to metals[2][3]
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Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 4-lodobenzenesulfonyl
chloride is fundamental to its safe handling.

Property Value

Appearance Beige solid[1]

Odor Odorless[1]

Melting Point 80-84°C/176-183.2 °F[1]
Boiling Point No information available[1]
Flash Point No information available[1]
Solubility Soluble in ethanol[5]
Molecular Formula CeHaClIIO2S[5]

Molecular Weight 302.52 g/mol [4]

. Moisture sensitive; stable under normal
Stability -
conditions[1]

Safe Handling and Storage Protocols

Strict adherence to the following handling and storage protocols is mandatory to minimize
exposure and ensure a safe working environment.

Engineering Controls

e Chemical Fume Hood: All work with 4-lodobenzenesulfonyl chloride must be conducted in
a properly functioning chemical fume hood to prevent the inhalation of dust and vapors.[1]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary defense against chemical exposure.
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Hazards of 4-lodobenzenesulfonyl Chloride

Required Personal Protective Equipment Ingestion

Safety Goggles & Face Shield Protects Against

Lab Coat / Protective Clothing Protects Against
Protects Against Skin Corrosion
Chemical Resistant Gloves

Protects Against Respiratory Irritation
NIOSH-approved Respirator

Eye Damage

Click to download full resolution via product page

Caption: Required PPE and the hazards they mitigate.

Handling Procedures

¢ Do not breathe dust or vapor.[1][3]
+ Avoid contact with skin, eyes, and clothing.[1]
e Wash hands thoroughly after handling.[1][6]

* Use only in a well-ventilated area, preferably a chemical fume hood.[1]

Storage Requirements
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Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed.[1]

Store in a corrosives area.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

The substance is moisture-sensitive and should be protected from water.[1][7]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are crucial in the event of an exposure.

Exposure Route First-Aid Protocol

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[1]

Seek immediate medical attention.[1]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact ) ) ]
and shoes.[1] Seek immediate medical

attention.[1]

Remove to fresh air.[1] If not breathing, give
Inhalation artificial respiration.[1] Seek immediate medical

attention.[1]

) Do NOT induce vomiting.[2][3] Rinse mouth with
Ingestion ) ) ) )
water.[1] Seek immediate medical attention.[1]

Accidental Release and Spill Cleanup

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Spill Occurs

'

Evacuate Immediate Area

Don Appropriate PPE

'

Contain the Spill

'

Absorb with Inert Material

'

Collect and Place in a Sealed Container

'

Decontaminate the Area

i

Dispose of Waste According to Regulations

i

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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